N-[1-(cyclopentylmethyl)pyrrolidin-3-yl]-2-thiophen-2-ylethanesulfonamide

• IUPAC Name: N-[1-(cyclopentylmethyl)pyrrolidin-3-yl]-2-thiophen-2-ylethanesulfonamide
• InChI: InChI=1S/C16H26N2O2S2/c19-22(20,11-8-16-6-3-10-21-16)17-15-7-9-18(13-15)12-14-4-1-2-5-14/h3,6,10,14-15,17H,1-2,4-5,7-9,11-13H2
• InChI Key: GHHOHKXHJAHIDH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CN2CCC(C2)NS(=O)(=O)CCC3=CC=CS3
• Molecular Formula: C16H26N2O2S2
• Molecular Weight: 342.5 g/mol

Description

N-[1-(cyclopentylmethyl)pyrrolidin-3-yl]-2-thiophen-2-ylethanesulfonamide is a complex organic compound featuring a pyrrolidine ring, a cyclopentylmethyl group, and a thiophene ring connected via an ethanesulfonamide linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

Starting Materials: The synthesis begins with commercially available starting materials such as cyclopentylmethyl bromide, pyrrolidine, thiophene-2-carboxylic acid, and ethanesulfonyl chloride.

Step 1 Formation of N-(cyclopentylmethyl)pyrrolidine:

Step 2 Synthesis of 2-thiophen-2-ylethanesulfonyl chloride:

Step 3 Coupling Reaction:

Industrial Production Methods

Industrial production of N-[1-(cyclopentylmethyl)pyrrolidin-3-yl]-2-thiophen-2-ylethanesulfonamide would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control over reaction conditions and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The thiophene ring can undergo oxidation to form sulfoxides or sulfones.

Reduction: The sulfonamide group can be reduced to the corresponding amine.

Substitution: The pyrrolidine ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) under mild conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation.

Substitution: Nucleophiles like alkyl halides or acyl chlorides in the presence of a base.

Major Products

Oxidation: Thiophene sulfoxides or sulfones.

Reduction: N-[1-(cyclopentylmethyl)pyrrolidin-3-yl]-2-thiophen-2-ylethaneamine.

Substitution: Various substituted pyrrolidine derivatives.

Scientific Research Applications

Chemistry

Catalysis: The compound can be used as a ligand in transition metal-catalyzed reactions.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex molecules.

Biology

Enzyme Inhibition: Potential use as an inhibitor of specific enzymes due to its unique structure.

Receptor Binding: May act as a ligand for certain biological receptors.

Medicine

Drug Development: Investigated for its potential therapeutic effects in treating various diseases.

Pharmacology: Studied for its pharmacokinetic and pharmacodynamic properties.

Industry

Material Science: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-[1-(cyclopentylmethyl)pyrrolidin-3-yl]-2-thiophen-2-ylethanesulfonamide involves its interaction with specific molecular targets such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby altering the enzyme’s function. In receptor binding, it may mimic or block the natural ligand, affecting the receptor’s signaling pathways.

Comparison with Similar Compounds

Similar Compounds

N-[1-(cyclopentylmethyl)pyrrolidin-3-yl]-2-furanyl-ethanesulfonamide: Similar structure but with a furan ring instead of thiophene.

N-[1-(cyclopentylmethyl)pyrrolidin-3-yl]-2-benzyl-ethanesulfonamide: Contains a benzyl group instead of thiophene.

Uniqueness

N-[1-(cyclopentylmethyl)pyrrolidin-3-yl]-2-thiophen-2-ylethanesulfonamide is unique due to the presence of the thiophene ring, which imparts specific electronic and steric properties. This uniqueness can influence its biological activity and chemical reactivity, making it a valuable compound for various applications.

This detailed article provides a comprehensive overview of N-[1-(cyclopentylmethyl)pyrrolidin-3-yl]-2-thiophen-2-ylethanesulfonamide, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds